3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole
Overview
Description
“3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is a chemical compound with the molecular formula C20H23Br2N . It is a colorless to light yellow clear liquid .
Molecular Structure Analysis
The molecular structure of “3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is represented by the formula C20H23Br2N . This indicates that the molecule is composed of 20 carbon atoms, 23 hydrogen atoms, 2 bromine atoms, and 1 nitrogen atom .
Physical And Chemical Properties Analysis
“3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole” is a colorless to light yellow clear liquid . It has a molecular weight of 437.22 .
Scientific Research Applications
Organic Semiconductor Building Blocks
3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole: is a valuable building block in the synthesis of organic semiconductors . Its bromine functional groups allow for further chemical modifications, making it a versatile precursor for developing new organic semiconductor materials. These materials are crucial for the fabrication of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).
Hole Transporting Materials for Perovskite Solar Cells
This compound has been studied as a hole-transporting material (HTM) in perovskite solar cells . HTMs are essential for the efficient operation of these cells, as they facilitate the transport of holes from the perovskite layer to the anode, contributing to the overall power conversion efficiency.
Liquid Crystals
Due to its structural properties, 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole can be used in the design of liquid crystals . These materials have applications in displays and advanced optics, where the control of light is necessary.
Photovoltaic Devices
The compound’s ability to absorb light and its electrical properties make it suitable for use in photovoltaic devices . By incorporating it into the active layer of solar cells, it can contribute to the development of more efficient energy-harvesting systems.
Organic Electronics
In the field of organic electronics, 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole can be used to create components such as sensors, diodes, and transistors . Its high purity and stability under electronic operation conditions make it an excellent candidate for such applications.
Advanced Material Synthesis
This compound serves as a precursor in the synthesis of advanced materials, including polymers and small molecules with specific electronic properties . Researchers can leverage its bromine atoms for cross-coupling reactions, leading to a wide range of materials with tailored functionalities.
Safety and Hazards
properties
IUPAC Name |
3,6-dibromo-9-(2-ethylhexyl)carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23Br2N/c1-3-5-6-14(4-2)13-23-19-9-7-15(21)11-17(19)18-12-16(22)8-10-20(18)23/h7-12,14H,3-6,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDFZWZGIGKUBRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CN1C2=C(C=C(C=C2)Br)C3=C1C=CC(=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40587840 |
Source
|
| Record name | 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
437.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole | |
CAS RN |
173063-52-0 |
Source
|
| Record name | 3,6-Dibromo-9-(2-ethylhexyl)-9H-carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40587840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-Dibromo-9-(2-ethylhexyl)carbazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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